![molecular formula C15H25N3 B1367455 4-[4-(3-Methylphenyl)piperazin-1-yl]butan-1-amine CAS No. 90931-05-8](/img/structure/B1367455.png)
4-[4-(3-Methylphenyl)piperazin-1-yl]butan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[4-(3-Methylphenyl)piperazin-1-yl]butan-1-amine” is a chemical compound with the CAS Number: 90931-05-8 . It has a molecular weight of 247.38 and its IUPAC name is 4-[4-(3-methylphenyl)-1-piperazinyl]-1-butanamine . It is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H25N3/c1-14-5-4-6-15(13-14)18-11-9-17(10-12-18)8-3-2-7-16/h4-6,13H,2-3,7-12,16H2,1H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 247.38 .Scientific Research Applications
1. Potential Antipsychotic Applications
- Research Context : The compound's potential as an antipsychotic agent has been explored, particularly focusing on its affinity for dopamine and serotonin receptors. A study synthesized a series of compounds, including aminomethylbenzo[b]furanones, with varying amine fragments like 4-(2-pyrimidinyl)piperazine, showing promise as neuroleptics (Raviña et al., 2000).
2. Antimicrobial Activities
- Research Context : Derivatives of the compound have shown antimicrobial properties. A study presented the synthesis of new 1,2,4-Triazole derivatives, including a variant with a methyl piperazine component, demonstrating good to moderate activities against test microorganisms (Bektaş et al., 2007).
3. Anticancer Potential
- Research Context : The compound has shown potential in anticancer research. A study synthesized 1,2,4-triazine derivatives bearing a piperazine amide moiety, which were evaluated for their antitumor activity against breast cancer cells, with some compounds demonstrating promising results (Yurttaş et al., 2014).
4. Synthesis of Pharmaceutical Compounds
- Research Context : The compound's role in the synthesis of pharmaceutical agents such as flunarizine, a drug used for treating migraines and epilepsy, has been documented. A study described the Fe-catalyzed synthesis of flunarizine using piperazine derivatives as intermediates (Shakhmaev et al., 2016).
5. Neuroprotection and Alzheimer's Disease Treatment
- Research Context : Exploring the compound's application in neuroprotection and Alzheimer's disease treatment, one study reported the synthesis and evaluation of dimethyl-carbamic acid derivatives, including a piperazine-1-carbonyl variant, which showed promising neuroprotective and AchE inhibitory effects (Lecanu et al., 2010).
6. Characterization in Analytical Chemistry
- Research Context : The compound's significance in analytical chemistry, specifically in drug testing, was highlighted in a study developing a rapid LC-MS/MS method for detecting designer drugs, including piperazine derivatives (Bell et al., 2011).
Safety and Hazards
properties
IUPAC Name |
4-[4-(3-methylphenyl)piperazin-1-yl]butan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N3/c1-14-5-4-6-15(13-14)18-11-9-17(10-12-18)8-3-2-7-16/h4-6,13H,2-3,7-12,16H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHPQSVBCZGRFSE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2CCN(CC2)CCCCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70536720 |
Source
|
Record name | 4-[4-(3-Methylphenyl)piperazin-1-yl]butan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70536720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.38 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90931-05-8 |
Source
|
Record name | 4-[4-(3-Methylphenyl)piperazin-1-yl]butan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70536720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.